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Compound of Interest

Compound Name: (E)-5-Undecene

Cat. No.: B1236431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

(E)-5-Undecene. The information is compiled from various scientific databases and presented

in a structured format for ease of reference and comparison. This document also outlines

detailed experimental protocols for the determination of key physical properties, intended to

assist researchers in the accurate characterization of this compound.

Core Physical Properties of (E)-5-Undecene
(E)-5-Undecene, an acyclic olefin, possesses a unique set of physical characteristics that are

crucial for its application and handling in research and development.[1][2] A summary of its key

physical properties is presented below. It is important to note that while some experimental

data is available, many of the listed properties are based on computational estimations.

Data Presentation: Physical Properties of (E)-5-Undecene
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Physical Property Value Data Type Source

Molecular Formula C₁₁H₂₂ --- --INVALID-LINK--[1]

Molecular Weight 154.29 g/mol Computed --INVALID-LINK--[1]

CAS Number 764-97-6 --- --INVALID-LINK--[3]

Boiling Point 187.71°C Estimated --INVALID-LINK--[4]

73.05°C at 10 mmHg

(0.013 bar)
Experimental --INVALID-LINK--[3]

Melting Point -67.3°C Estimated --INVALID-LINK--[4]

Density 0.7709 g/cm³ Estimated --INVALID-LINK--[4]

Refractive Index 1.4232 Estimated --INVALID-LINK--[4]

XLogP3 5.2 Computed --INVALID-LINK--[1]

Enthalpy of

Vaporization

51.8 kJ/mol at

74.85°C
Experimental --INVALID-LINK--[3]

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail standard laboratory protocols for measuring the key physical

properties of liquid organic compounds such as (E)-5-Undecene.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology: Capillary Method (Thiele Tube or Digital Apparatus)

Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a

small test tube or a fusion tube.
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Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.

Apparatus Setup: The test tube assembly is attached to a thermometer, ensuring the sample

and the thermometer bulb are at the same level. This assembly is then placed in a heating

bath (e.g., a Thiele tube with mineral oil or an aluminum block in a digital melting/boiling point

apparatus).

Heating: The apparatus is heated slowly and uniformly.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube.

Boiling Point Determination: The heat source is removed, and the apparatus is allowed to

cool slowly. The boiling point is the temperature at which the liquid just begins to enter the

capillary tube.

Determination of Melting Point
For compounds that are solid at room temperature, the melting point is a critical indicator of

purity. Since (E)-5-Undecene has a very low estimated melting point, this procedure would

require a cryostat.

Methodology: Capillary Method

Sample Preparation: A small amount of the solid sample is finely powdered and packed into

a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp

or a Thiele tube).

Heating: The sample is heated rapidly to about 15-20°C below the expected melting point,

and then the heating rate is slowed to 1-2°C per minute.

Observation and Measurement: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire solid
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has turned into a clear liquid is recorded as the end of the melting range. A pure compound

will have a sharp melting range of 0.5-1°C.

Determination of Density
Density is the mass per unit volume of a substance.

Methodology: Pycnometer or Graduated Cylinder and Balance

Mass of Empty Container: The mass of a clean, dry pycnometer or a graduated cylinder is

accurately measured using an analytical balance.

Volume of Liquid: A known volume of the liquid is added to the container. For a pycnometer,

it is filled to its calibrated volume. For a graduated cylinder, the volume is read from the

graduations.

Mass of Container and Liquid: The mass of the container with the liquid is measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container. The density is then calculated by dividing the mass of the liquid by its volume.

Temperature Control: The temperature of the liquid should be recorded as density is

temperature-dependent.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard sample with a known refractive

index, such as distilled water.

Sample Application: A few drops of the liquid sample are placed on the clean, dry prism of

the refractometer.
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Measurement: The prism is closed, and the light source is switched on. The adjustment knob

is turned until the boundary line between the light and dark fields is sharp and centered in

the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale.

Temperature Control: The measurement should be performed at a constant, recorded

temperature, typically 20°C or 25°C, as the refractive index is temperature-sensitive.

Mandatory Visualization
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of (E)-5-Undecene.

Caption: Workflow for Physical Property Determination of (E)-5-Undecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.aip.org [pubs.aip.org]

2. m.chemicalbook.com [m.chemicalbook.com]

3. athabascau.ca [athabascau.ca]

4. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of (E)-5-Undecene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236431#e-5-undecene-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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